Cas no 1005305-85-0 (2-(4-chlorophenyl)-N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}acetamide)

• Product Name: 2-(4-chlorophenyl)-N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}acetamide
• CAS No: 1005305-85-0
• MF: C₁₈H₁₈ClN₅O₂
• MW: 371.820822238922
• CID: 5892164
• PubChem ID: 18565583
• Update Time: 2025-06-11

2-(4-chlorophenyl)-N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]acetamide
• Benzeneacetamide, 4-chloro-N-[[1-(4-ethoxyphenyl)-1H-tetrazol-5-yl]methyl]-
• 2-(4-chlorophenyl)-N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}acetamide
• AKOS005001278
• F2070-0428
• 2-(4-chlorophenyl)-N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)acetamide
• 1005305-85-0

• Inchi： 1S/C18H18ClN5O2/c1-2-26-16-9-7-15(8-10-16)24-17(21-22-23-24)12-20-18(25)11-13-3-5-14(19)6-4-13/h3-10H,2,11-12H2,1H3,(H,20,25)
• InChI Key： WPHSYYKLZXASSM-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2N(C3=CC=C(OCC)C=C3)N=NN=2)=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 371.1149025g/mol
• Monoisotopic Mass: 371.1149025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 81.9Ų

Additional information on 2-(4-chlorophenyl)-N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}acetamide

Comprehensive Overview of 2-(4-chlorophenyl)-N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}acetamide (CAS No. 1005305-85-0)

The compound 2-(4-chlorophenyl)-N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}acetamide, identified by its CAS No. 1005305-85-0, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of tetrazole derivatives, which are widely recognized for their diverse applications in pharmaceuticals, agrochemicals, and material science. The presence of both 4-chlorophenyl and 4-ethoxyphenyl moieties in its structure enhances its potential for selective binding and functional activity, making it a subject of interest in modern research.

In recent years, the demand for tetrazole-based compounds has surged due to their role as bioisosteres for carboxylic acids, offering improved metabolic stability and bioavailability. Researchers and industry professionals frequently search for terms like "tetrazole derivatives in drug discovery" or "4-chlorophenyl acetamide applications", reflecting the growing curiosity around this compound's potential. The CAS No. 1005305-85-0 is particularly notable for its balanced lipophilicity and electronic properties, which are critical for optimizing drug-like molecules.

The synthesis of 2-(4-chlorophenyl)-N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}acetamide involves multi-step organic reactions, including condensation and cyclization processes. Its molecular weight and structural complexity make it a challenging yet rewarding target for synthetic chemists. The compound's ethoxyphenyl tetrazole segment is often highlighted in discussions about heterocyclic chemistry, a trending topic in academic and industrial circles.

From a pharmacological perspective, this compound's chlorophenyl acetamide core is analogous to several clinically relevant molecules, sparking interest in its potential therapeutic applications. Searches such as "tetrazole in medicinal chemistry" or "acetamide derivatives as enzyme inhibitors" align with the compound's relevance in current research. Its CAS No. 1005305-85-0 is often cross-referenced in databases exploring structure-activity relationships (SAR) for novel bioactive agents.

Beyond pharmaceuticals, 2-(4-chlorophenyl)-N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}acetamide has potential applications in material science, particularly in the design of functional polymers and coordination complexes. The tetrazole ring is known for its ability to form stable metal-organic frameworks (MOFs), a hot topic in nanotechnology and catalysis. This versatility underscores the compound's significance across multiple disciplines.

In summary, CAS No. 1005305-85-0 represents a compelling case study in the intersection of synthetic chemistry and applied science. Its multi-functional architecture and broad applicability make it a valuable subject for further exploration, whether in drug development, material engineering, or academic research. As interest in heterocyclic compounds and bioisosteres continues to grow, this compound is poised to remain a focal point in scientific discourse.